Cas no 23045-11-6 (9-Acridinamine,1-methyl-)

• Product Name: 9-Acridinamine,1-methyl-
• CAS No: 23045-11-6
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• CID: 262129
• PubChem ID: 31626
• Update Time: 2025-04-19

9-Acridinamine,1-methyl- Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine,1-methyl-
• 1-methylacridin-9-amine
• 1-methyl-acridin-9-ylamine
• 5-Amino-4-methylacridin
• 5-Amino-4-methylacridine (European)
• 9-Amino-1-methyl-acridine
• AC1L1LZW
• ACRIDINE, 9-AMINO-1-METHYL-
• AG-E-66806
• BRN 0160159
• CTK4F0750
• SCHEMBL11052646
• DTXSID60177606
• 4-21-00-04250 (Beilstein Handbook Reference)
• 23045-11-6

• Inchi： 1S/C14H12N2/c1-9-5-4-8-12-13(9)14(15)10-6-2-3-7-11(10)16-12/h2-8H,1H3,(H2,15,16)
• InChI Key： QDFZZUZHYOGLPL-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(=C2C(C)=CC=CC=12)N

Computed Properties

• Exact Mass: 208.10016
• Monoisotopic Mass: 208.100048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 3.2

Experimental Properties

• Density: 1.229
• Boiling Point: 424.8°Cat760mmHg
• Flash Point: 240.3°C
• Refractive Index: 1.75
• PSA: 38.91